molecular formula C11H12ClNO B8636009 (Rs)-1-(6-chloroindol-1-yl)-2-propanol

(Rs)-1-(6-chloroindol-1-yl)-2-propanol

Cat. No. B8636009
M. Wt: 209.67 g/mol
InChI Key: WTDOMCCZXJLHOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Rs)-1-(6-chloroindol-1-yl)-2-propanol is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Rs)-1-(6-chloroindol-1-yl)-2-propanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Rs)-1-(6-chloroindol-1-yl)-2-propanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12ClNO

Molecular Weight

209.67 g/mol

IUPAC Name

1-(6-chloroindol-1-yl)propan-2-ol

InChI

InChI=1S/C11H12ClNO/c1-8(14)7-13-5-4-9-2-3-10(12)6-11(9)13/h2-6,8,14H,7H2,1H3

InChI Key

WTDOMCCZXJLHOR-UHFFFAOYSA-N

Canonical SMILES

CC(CN1C=CC2=C1C=C(C=C2)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of sodium hydride (60%, 1.26 g, 31.6 mmol) in tetrahydrofuran (30 mL) at 0° C. under Ar was added dropwise a solution of 6-chloroindole (4.0 g, 26 mmol) in tetrahydrofuran (30 mL). The mixture was stirred for 1 h and (RS)-propylene oxide (3.7 mL, 53 mmol) was added. The mixture was warmed to room temperature, stirred for 48 h and partitioned between aqueous ammonium chloride solution (100 mL) and ether (3×100 mL). The combined organic extracts were washed with brine (2×100 mL), dried (magnesium sulfate), concentrated in vacuo and purified by column chromatography [SiO2; ethyl acetate-hexane (1:9)] to give the product (2.78 g, 50% yield) as a pale yellow oil. Data for the compounds produced using General Method A, step (a) are listed in Table 3.
Quantity
1.26 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
3.7 mL
Type
reactant
Reaction Step Three
Yield
50%

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